1H-Indole, 6-ethenyl-4-methoxy-

• IUPAC Name: 6-ethenyl-4-methoxy-1H-indole
• InChI: InChI=1S/C11H11NO/c1-3-8-6-10-9(4-5-12-10)11(7-8)13-2/h3-7,12H,1H2,2H3
• InChI Key: OIONQCAENFHRHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1C=CN2)C=C
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol

Description

“1H-Indole, 6-ethenyl-4-methoxy-” is a derivative of indole. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Chemical Reactions Analysis

While specific chemical reactions involving “1H-Indole, 6-ethenyl-4-methoxy-” are not detailed in the sources I found, indole derivatives are known to be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The molecular weight of “1H-Indole, 6-ethenyl-4-methoxy-” is 173.21. Other physical and chemical properties are not specified in the sources I found.

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of 6-bromo-4-(methyloxy)-1H-indole (900 mg, 3.98 mmol) in 1,2-dimethoxyethane (20 mL) was added tributylvinyltin (1.74 mL, 5.96 mmol). The reaction mixture was degassed with argon and then treated with dichlorobis(tri-o-tolylphosphine)palladium (153 mg, 0.19 mmol). The mixture was heated at 90° C. for 65 hours. The mixture was filtered through a pad of celite, washed with ethyl acetate and then the filtrate concentrated in vacuo. The product was purified by silica gel chromatography eluting with 2-50% ethyl acetate in hexane to yield the title compound (D8), (781 mg).